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Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B10824678

Essential guidelines for the safe handling and disposal of ONX-0914 trifluoroacetate (TFA), a
potent immunoproteasome inhibitor, are critical for maintaining a secure research environment.
This guide provides step-by-step procedures for researchers, scientists, and drug development
professionals to ensure the safe management of this compound, from operational use to final
disposal. Adherence to these protocols is vital for minimizing environmental impact and
protecting laboratory personnel.

ONX-0914 TFA is a selective inhibitor of the low-molecular mass polypeptide-7 (LMP7), a
subunit of the immunoproteasome.[1][2] It is widely used in inflammation, autoimmunity, and
oncology research to study the role of the immunoproteasome in various disease models.[3]
Given its biological activity and chemical properties as a trifluoroacetic acid salt, proper
disposal is not merely a recommendation but a procedural necessity.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment. Trifluoroacetic acid is a strong acid, and while the salt form is
less volatile, it still presents hazards.

Recommended PPE:

o Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (nitrile or neoprene are generally suitable). It is
recommended to double-glove.

Body Protection: A laboratory coat is mandatory.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure for ONX-0914 TFA

The following steps outline the approved procedure for the disposal of ONX-0914 TFA waste,
including pure compound, contaminated materials, and solutions.

Segregation of Waste: All waste contaminated with ONX-0914 TFA must be segregated from
general laboratory waste. This includes unused compound, empty vials, contaminated
pipette tips, gloves, and any absorbent materials used for spills.

Waste Container: Use a designated, clearly labeled, and leak-proof hazardous waste
container. The container must be compatible with acidic and potentially organic solvent-
containing waste.

Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly
indicate the contents, including "ONX-0914 TFA" and any solvents used.

Aqueous Solutions: Aqueous solutions containing ONX-0914 TFA should not be disposed of
down the drain.[4] They must be collected in the designated hazardous waste container.

Solid Waste: Solid waste, such as contaminated vials and consumables, should be placed in
a sealed bag within the hazardous waste container to prevent aerosolization.

Spill Management:

o Minor Spills (<500 mL): In the event of a small spill, absorb the material with an inert
absorbent (e.g., vermiculite, sand).[4] Wearing appropriate PPE, carefully collect the
absorbent material and place it in the designated hazardous waste container. Clean the
spill area with a suitable decontaminating solution.
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o Major Spills: For larger spills, evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) office for assistance.[5]

» Final Disposal: Arrange for the disposal of the hazardous waste container through your

institution's EHS office or a licensed chemical waste disposal contractor.[4]

Quantitative Safety Data

The following table summarizes key safety and handling information for ONX-0914 and

Trifluoroacetic Acid.

Parameter

ONX-0914

Trifluoroacetic Acid (TFA)

Primary Hazard

Biologically active, potent
inhibitor

Corrosive, strong acid

Solubility in DMSO

>10 mM

Miscible

Storage (Stock Solution)

-20°C for up to 1 month, -80°C
for up to 6 months.[1]

Store in a cool, dry, well-
ventilated area away from

incompatible substances.[4]

Incompatibilities

Strong oxidizing agents

Bases, oxidizing agents,
reducing agents, and metals.

[4]115]

Spill Cleanup

Use inert absorbent material.

For minor spills (<500 mL), use
inert absorbent material and

contact EHS for assistance.[4]

Experimental Workflow for Safe Disposal

The logical flow for handling and disposing of ONX-0914 TFA is critical to ensure safety at

every step.
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Fig. 1: Workflow for Safe Disposal of ONX-0914 TFA.

Signaling Pathway Inhibition by ONX-0914

To provide context for its biological significance, the following diagram illustrates the inhibitory
action of ONX-0914 on the immunoproteasome, which in turn blocks downstream inflammatory
cytokine production.
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Fig. 2: Inhibition of the Immunoproteasome Pathway by ONX-0914.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
ONX-0914 TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824678#onx-0914-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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